(4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-bromopyridin-3-yl)methanone

• IUPAC Name: [4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-(5-bromopyridin-3-yl)methanone
• InChI: InChI=1S/C25H24BrN5O/c26-21-14-20(15-27-16-21)25(32)30-12-10-29(11-13-30)18-24-28-22-8-4-5-9-23(22)31(24)17-19-6-2-1-3-7-19/h1-9,14-16H,10-13,17-18H2
• InChI Key: RHISGZOCBWDYPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2CC4=CC=CC=C4)C(=O)C5=CC(=CN=C5)Br
• Molecular Formula: C25H24BrN5O
• Molecular Weight: 490.4 g/mol

Description

The compound (4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-bromopyridin-3-yl)methanone is a complex organic molecule that contains several functional groups, including a benzimidazole, a piperazine, and a pyridine. It’s worth noting that benzimidazole derivatives have been studied for their potential anticancer properties.

Synthesis Analysis

While specific synthesis methods for this exact compound were not found, similar compounds have been synthesized using various methods. For instance, a series of benzimidazole linked sulfonamide derivatives were designed and synthesized according to the structure of well-established V600EBRAF inhibitors. Another study mentioned the insertion of a piperazine unit in place of a 6-methylene chain in the linker between the head and tail moieties, which led to a marked enhancement of the aqueous solubility.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The benzimidazole moiety is a five-membered heterocyclic ring that contains two nitrogen atoms. The piperazine ring is a six-membered ring containing two nitrogen atoms.

Scientific Research Applications

Antitumor Activity

• The compound’s structure suggests potential antitumor properties. .

Antiviral Applications

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Anti-Inflammatory Properties

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Antibacterial and Antimycobacterial Effects

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Antioxidant Activity

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Ulcerogenic and Antiulcer Effects

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Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the broad range of activities exhibited by benzimidazole derivatives. Additionally, further studies could focus on optimizing its synthesis and improving its solubility.

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives have a broad range of biological activities and can interact with various targets . For instance, some benzimidazole derivatives have been found to inhibit microtubule assembly formation .

Mode of Action

They can act as inhibitors, agonists, or antagonists, depending on their specific chemical structure and the target they interact with .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Benzimidazole derivatives are generally known for their good absorption and distribution profiles, which contribute to their bioavailability .

Result of Action

Benzimidazole derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of benzimidazole derivatives .